Cas no 144603-04-3 (2(1H)-Quinolinone,1,3-dibutyl-4-hydroxy-)

• Product Name: 2(1H)-Quinolinone,1,3-dibutyl-4-hydroxy-
• CAS No: 144603-04-3
• MF: C₁₇H₂₃NO₂
• MW: 273.37002491951
• CID: 209828
• Update Time: 2024-01-26

2(1H)-Quinolinone,1,3-dibutyl-4-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Quinolinone,1,3-dibutyl-4-hydroxy-
• 1,3-dibutyl-4-hydroxy-2(1H)-quinolinone

• Inchi： 1S/C17H23NO2/c1-3-5-9-14-16(19)13-10-7-8-11-15(13)18(17(14)20)12-6-4-2/h7-8,10-11,19H,3-6,9,12H2,1-2H3
• InChI Key： HQJNWEYTMIIJNY-UHFFFAOYSA-N
• SMILES： C1(CCCC)=C(O)C2=C(C=CC=C2)N(CCCC)C1=O

Computed Properties

• Exact Mass: 273.17299
• Monoisotopic Mass: 273.172879
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5

Experimental Properties

• Density: 1.088
• Boiling Point: 389.4°Cat760mmHg
• Flash Point: 189.3°C
• Refractive Index: 1.553
• PSA: 40.54